2-phenyl-2-(1H-pyrrol-1-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-phenyl-2-pyrrol-1-yl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C19H19N3OS/c23-18(21-19-20-15-10-4-5-11-16(15)24-19)17(22-12-6-7-13-22)14-8-2-1-3-9-14/h1-3,6-9,12-13,17H,4-5,10-11H2,(H,20,21,23)
• InChI Key: SVJJPDRVRHKMOY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)C(C3=CC=CC=C3)N4C=CC=C4
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general properties can be predicted based on the groups present in the compound. For example, the presence of a phenyl group could contribute to the compound’s aromaticity and stability, while the nitrogen in the pyrrole and thiazole rings could participate in hydrogen bonding, affecting the compound’s solubility.

Scientific Research Applications

Synthesis and Kinase Inhibitory Activities

Compounds similar to 2-phenyl-2-(1H-pyrrol-1-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide, specifically thiazolyl N-benzyl-substituted acetamide derivatives, have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. These derivatives, by inhibiting the Src kinase, exhibit potential in cancer treatment by inhibiting cell proliferation in various cancer cell lines, including colon carcinoma, breast carcinoma, and leukemia (Fallah-Tafti et al., 2011).

Heterocyclic Compound Synthesis

The compound serves as a precursor in the synthesis of various heterocyclic compounds incorporating antipyrine moiety. These synthesized heterocyclic structures have been characterized and evaluated for their antimicrobial activities, showcasing the compound's utility in developing new antimicrobial agents (Bondock et al., 2008).

Antitumor Activity Evaluation

Derivatives of similar structures have been synthesized and screened for antitumor activity in vitro against human tumor cell lines. Specific derivatives have shown considerable anticancer activity against some cancer cell lines, highlighting the potential of these compounds in cancer therapy (Yurttaş et al., 2015).

Novel Heterocyclic Compounds Synthesis for Antiproliferative Activity

The synthesis of novel heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, a similar compound, resulted in a diverse range of products with significant antiproliferative activity against various human cancer cell lines, demonstrating the compound's versatility in medicinal chemistry (Shams et al., 2010).

Coordination Complexes and Antioxidant Activity

Pyrazole-acetamide derivatives, akin to the compound , have been used to synthesize coordination complexes with Co(II) and Cu(II). These complexes have been evaluated for their antioxidant activity, offering insights into the compound's potential application in developing novel antioxidant agents (Chkirate et al., 2019).